Cas no 689251-29-4 (2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-methyl-)

• Product Name: 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-methyl-
• CAS No: 689251-29-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD03617773
• CID: 1735764
• PubChem ID: 2768373
• Update Time: 2025-07-31

2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-methyl-
• MFCD03617773
• SCHEMBL4834098
• 5-(4-aminobenzyl)-3-methyl-1,3-thiazolidine-2,4-dione
• 11T-0841
• HMS1367D11
• 689251-29-4
• YNRZYTLQKBPRHE-UHFFFAOYSA-N
• Bionet2_001133
• 5-(4-aminobenzyl)-3-methyl-1,3-thiazolane-2,4-dione
• A1-22787
• 5-[(4-aminophenyl)methyl]-3-methyl-1,3-thiazolidine-2,4-dione
• AKOS015991962

• MDL： MFCD03617773
• Inchi： 1S/C11H12N2O2S/c1-13-10(14)9(16-11(13)15)6-7-2-4-8(12)5-3-7/h2-5,9H,6,12H2,1H3
• InChI Key： YNRZYTLQKBPRHE-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(C1CC1C=CC(=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 63.4